Cas no 1261585-44-7 (Ethyl 2-bromo-5-cyanobenzoate)

• Product Name: Ethyl 2-bromo-5-cyanobenzoate
• CAS No: 1261585-44-7
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD18395878
• CID: 1038323
• PubChem ID: 70700955
• Update Time: 2025-06-08

Ethyl 2-bromo-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyanobenzoate
• AC9641
• SY251033
• DTXSID10743734
• SCHEMBL22852763
• 2-bromo-5-cyanobenzoic acid ethyl ester
• MFCD18395878
• 1261585-44-7
• CS-0329135
• Ethyl2-bromo-5-cyanobenzoate

• MDL： MFCD18395878
• Inchi： 1S/C10H8BrNO2/c1-2-14-10(13)8-5-7(6-12)3-4-9(8)11/h3-5H,2H2,1H3
• InChI Key： LPZYUQDSUQFAOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(=O)OCC

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Additional information on Ethyl 2-bromo-5-cyanobenzoate

Ethyl 2-bromo-5-cyanobenzoate (CAS No. 1261585-44-7): A Versatile Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Ethyl 2-bromo-5-cyanobenzoate (CAS No. 1261585-44-7) is a significant intermediate in the realm of organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. This compound, characterized by its brominated and cyano-substituted benzoate backbone, has garnered considerable attention due to its utility in constructing complex molecular architectures. The presence of both bromine and cyano functional groups makes it a valuable precursor for further derivatization, enabling chemists to access a diverse array of heterocyclic compounds and bioactive molecules.

The structural motif of Ethyl 2-bromo-5-cyanobenzoate is particularly intriguing from a synthetic chemistry perspective. The benzoate core, a well-established scaffold in medicinal chemistry, provides a stable platform for functionalization. The bromine atom at the 2-position serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems. Concurrently, the cyano group at the 5-position can be transformed into other functionalities like carboxylic acids or amides through reduction or hydrolysis, respectively. These transformations underscore the compound's adaptability in synthetic protocols.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from benzoate derivatives. The< strong>Ethyl 2-bromo-5-cyanobenzoate has emerged as a key building block in this context. For instance, studies have demonstrated its role in synthesizing kinase inhibitors, which are critical targets in oncology research. The ability to introduce diverse substituents onto the benzoate core allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability. This flexibility is particularly valuable in drug discovery pipelines where rapid access to structurally diverse candidates is essential.

The< strong>Ethyl 2-bromo-5-cyanobenzoate also finds applications in the synthesis of advanced materials, including organic semiconductors and liquid crystals. The bromine substituent facilitates polymerization reactions, enabling the creation of conjugated polymers with tunable electronic properties. These materials are of interest for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The cyano group can further be utilized to incorporate nitrogen-rich heterocycles, which are known to enhance charge transport properties in these materials.

From an academic standpoint, Ethyl 2-bromo-5-cyanobenzoate has been employed in mechanistic studies to unravel the reactivity patterns of brominated benzoates under various conditions. Such investigations not only contribute to our fundamental understanding of organic transformations but also inform the design of more efficient synthetic routes. For example, recent work has explored the influence of electronic effects on the regioselectivity of nucleophilic aromatic substitutions at the brominated benzoate core. These insights are crucial for optimizing reaction conditions and minimizing unwanted side products.

The pharmaceutical industry has also leveraged< strong>Ethyl 2-bromo-5-cyanobenzoate as a precursor for developing novel antimicrobial agents. The benzoate scaffold is known to exhibit broad-spectrum activity against various pathogens due to its ability to interact with biological targets such as enzymes and receptors. By incorporating additional functional groups through derivatization strategies, researchers have been able to enhance potency and selectivity against specific pathogens. This underscores the compound's potential as a lead compound or intermediate in antimicrobial drug discovery efforts.

In conclusion, Ethyl 2-bromo-5-cyanobenzoate (CAS No. 1261585-44-7) represents a multifaceted compound with broad applications across synthetic chemistry, pharmaceutical research, and material science. Its unique structural features—combining a brominated benzoate core with a cyano substituent—make it an invaluable intermediate for constructing complex molecules with diverse functionalities. As research continues to evolve, it is likely that< strong>Ethyl 2-bromo-5-cyanobenzoate will remain at the forefront of innovation, driving advancements in multiple scientific disciplines.